Cas no 56961-31-0 (2-Chloro-6-hydroxybenzoic acid)

• Product Name: 2-Chloro-6-hydroxybenzoic acid
• CAS No: 56961-31-0
• MF: C₇H₅ClO₃
• MW: 172.565801382065
• MDL: MFCD10687031
• CID: 367425
• PubChem ID: 92591
• Update Time: 2025-11-02

2-Chloro-6-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxybenzoic acid
• 6-CHLORO SALICYLIC ACID
• Benzoicacid, 2-chloro-6-hydroxy-
• 2-Chlor-6-hydroxy-benzoesaeure
• 2-chloro-6-hydroxy-benzoic acid
• 5-chlorosalicylic acid
• 6-chloro-2-hydroxybenzoic acid
• 6-Chlor-salicylsaeure
• Benzoic Acid,2-chloro-6-hydroxy
• 6-Chlorosalicylic acid
• Benzoic Acid, 2-chloro-6-hydroxy-
• 2-chloro-6-hydroxy-Benzoicacid
• 2-Hydroxy-6-chlorobenzoic acid
• QCEPIUWMXRQPIF-UHFFFAOYSA-N
• STL556490
• RW3542
• CL8130
• SBB065972
• EBD100250
• BBL102685
• AM83262
• MB08537
• CS
• FS-3098
• SCHEMBL330729
• AKOS005259280
• MFCD10687031
• 56961-31-0
• BCP30621
• EN300-55493
• Z385458816
• CS-W018603
• 6-Chlorosalicylic Acid;2-Hydroxy-6-chlorobenzoic acid;2-Chloro-6-hydroxybenzoic acid (6-chlorosalicylic acid);Benzoic Acid, 2-chloro-6-hydroxy-
• SY043003
• DTXSID90205527
• F8881-2603

• MDL： MFCD10687031
• Inchi： 1S/C7H5ClO3/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,9H,(H,10,11)
• InChI Key： QCEPIUWMXRQPIF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)O

Computed Properties

• Exact Mass: 171.99300
• Monoisotopic Mass: 171.9927217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.536±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 171.5-172.5 ºC
• Boiling Point: 309.4℃ at 760 mmHg
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 57.53000
• LogP: 1.74380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-Chloro-6-hydroxybenzoic acid

2-Chloro-6-hydroxybenzoic Acid (CAS No. 56961-31-0): Properties, Applications, and Market Insights

2-Chloro-6-hydroxybenzoic acid (CAS No. 56961-31-0) is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. This chlorinated derivative of salicylic acid has garnered attention due to its unique structural properties and functional versatility. Researchers and industries are increasingly exploring its potential in drug synthesis and material science, making it a compound of interest in modern chemical research.

The molecular structure of 2-chloro-6-hydroxybenzoic acid features both a carboxylic acid group and a hydroxyl group on the aromatic ring, along with a chlorine substituent at the ortho position. This arrangement contributes to its interesting chemical behavior, including its acidity and potential for hydrogen bonding. The compound's melting point typically ranges between 180-185°C, and it shows moderate solubility in polar organic solvents while being less soluble in water.

One of the most significant applications of CAS 56961-31-0 is in pharmaceutical intermediates. The compound serves as a building block for various drug molecules, particularly those targeting inflammatory conditions. Its structural similarity to salicylic acid makes it valuable in developing novel non-steroidal anti-inflammatory drugs (NSAIDs), a class of medications that remains highly relevant in pain management research. Recent studies have explored its derivatives as potential COX-2 inhibitors with improved safety profiles.

In the agrochemical sector, 2-chloro-6-hydroxybenzoic acid finds use as a precursor for certain herbicides and plant growth regulators. The chlorine substitution enhances the biological activity of derived compounds, making them effective at lower application rates. This aligns with current agricultural trends emphasizing sustainable pest management and reduced environmental impact. Researchers are particularly interested in its potential for developing new generation herbicides that address weed resistance issues.

The synthesis of 56961-31-0 typically involves chlorination of appropriate salicylic acid derivatives or through specific carboxylation reactions. Process optimization remains an active area of research, with recent focus on green chemistry approaches that minimize waste and energy consumption. These developments respond to growing industry demands for environmentally friendly production methods and align with global sustainability goals.

Analytical characterization of 2-chloro-6-hydroxybenzoic acid commonly employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Quality control parameters for industrial-grade material typically specify minimum purity levels of 98%, with pharmaceutical-grade material requiring even higher standards. These analytical methods ensure the compound meets stringent requirements for various applications, particularly in sensitive fields like drug development.

Market trends for CAS 56961-31-0 show steady growth, driven primarily by pharmaceutical applications in emerging economies. The compound's pricing reflects its specialty chemical status, with fluctuations tied to raw material costs and regional demand. Suppliers are increasingly offering customized packaging solutions and technical support services to differentiate their offerings in this competitive market segment.

Storage and handling of 2-chloro-6-hydroxybenzoic acid require standard precautions for organic acids. The compound should be kept in tightly sealed containers away from moisture and strong oxidizers. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling the material in powder form to prevent irritation.

Recent patent literature reveals growing interest in novel applications of 56961-31-0, particularly in materials science. Some investigations explore its use as a monomer for specialty polymers with unique thermal and mechanical properties. Other studies examine its potential in coordination chemistry as a ligand for metal-organic frameworks (MOFs), an area of significant research activity in materials design and gas storage applications.

Environmental fate studies indicate that 2-chloro-6-hydroxybenzoic acid undergoes biodegradation under appropriate conditions, though the chlorine substitution may slow this process compared to non-halogenated analogs. These findings inform risk assessment and disposal considerations, particularly for industrial users. Waste treatment recommendations typically include incineration with energy recovery or approved chemical treatment methods.

Quality standards for 2-chloro-6-hydroxybenzoic acid vary by application sector, with pharmaceutical uses requiring compliance with relevant pharmacopeias. Analytical certificates typically include specifications for appearance, assay, impurities, and residual solvents. Current Good Manufacturing Practice (cGMP) compliance is increasingly expected for material destined for drug substance synthesis, reflecting tightening regulatory standards worldwide.

The future outlook for CAS 56961-31-0 appears positive, with anticipated growth in both traditional and emerging applications. Research continues to uncover new potential uses, particularly in medicinal chemistry where its scaffold offers opportunities for drug discovery. As synthetic methodologies advance and application knowledge expands, this compound is likely to maintain its relevance in specialty chemical markets.

For researchers and industrial users seeking 2-chloro-6-hydroxybenzoic acid, supplier evaluation should consider technical capabilities, quality systems, and regulatory compliance. Many manufacturers now offer product customization options including particle size control and stabilized formulations to meet specific application requirements. These value-added services help differentiate suppliers in an increasingly sophisticated market.

In conclusion, 2-Chloro-6-hydroxybenzoic acid (CAS No. 56961-31-0) represents an important intermediate with diverse applications across multiple industries. Its unique chemical properties and structural features continue to make it valuable for pharmaceutical development, agrochemical innovation, and advanced material design. As research uncovers new potential uses and synthetic methods improve, this compound is poised to remain relevant in the evolving landscape of specialty chemicals.